Cas no 2411292-29-8 (2-chloro-N-1-(methoxymethyl)cyclohex-3-en-1-ylacetamide)

• Product Name: 2-chloro-N-1-(methoxymethyl)cyclohex-3-en-1-ylacetamide
• CAS No: 2411292-29-8
• MF: C₁₀H₁₆ClNO₂
• MW: 217.692542076111
• CID: 5683875
• PubChem ID: 165751898
• Update Time: 2025-10-23

2-chloro-N-1-(methoxymethyl)cyclohex-3-en-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• Z3328138895
• 2-chloro-N-[1-(methoxymethyl)cyclohex-3-en-1-yl]acetamide
• 2411292-29-8
• EN300-26576563
• 2-chloro-N-1-(methoxymethyl)cyclohex-3-en-1-ylacetamide

• Inchi： 1S/C10H16ClNO2/c1-14-8-10(12-9(13)7-11)5-3-2-4-6-10/h2-3H,4-8H2,1H3,(H,12,13)
• InChI Key： IXSPXZDOMGOTPY-UHFFFAOYSA-N
• SMILES： ClCC(NC1(COC)CC=CCC1)=O

Computed Properties

• Exact Mass: 217.0869564g/mol
• Monoisotopic Mass: 217.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.3Ų

Additional information on 2-chloro-N-1-(methoxymethyl)cyclohex-3-en-1-ylacetamide

Introduction to 2-chloro-N-1-(methoxymethyl)cyclohex-3-en-1-ylacetamide (CAS No: 2411292-29-8)

The compound 2-chloro-N-1-(methoxymethyl)cyclohex-3-en-1-ylacetamide (CAS No: 2411292-29-8) is a fascinating molecule with a complex structure that has garnered attention in various fields of chemistry and pharmacology. This compound belongs to the class of acetamides, which are widely studied due to their potential biological activities and applications in drug design. The molecule consists of a cyclohexene ring substituted with a chlorine atom at position 3, a methoxymethyl group attached to the nitrogen atom of the acetamide, and an acetamide functional group.

The cyclohexene ring is a six-membered ring with one double bond, which contributes to the molecule's stability and flexibility. The chlorine substitution at position 3 introduces electron-withdrawing effects, potentially influencing the molecule's reactivity and pharmacokinetic properties. The methoxymethyl group attached to the nitrogen atom adds complexity to the structure, providing additional sites for potential interactions with biological targets.

Recent studies have highlighted the importance of such molecules in drug discovery, particularly in the development of antidepressants, anticonvulsants, and anti-inflammatory agents. The unique combination of functional groups in this compound makes it a promising candidate for further exploration in medicinal chemistry.

From a synthetic perspective, the preparation of 2-chloro-N-1-(methoxymethyl)cyclohex-3-en-1-ylacetamide involves multi-step reactions that require precise control over regioselectivity and stereochemistry. Researchers have employed various strategies, including ring-opening reactions, alkylation, and amidation, to construct this molecule efficiently. These methods have been optimized to improve yield and purity, making the compound more accessible for experimental studies.

The biological evaluation of this compound has revealed interesting properties. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). Additionally, preliminary animal studies suggest that it may possess antidepressant-like effects, potentially mediated through modulation of serotonin and dopamine pathways.

One of the most exciting aspects of this research is the exploration of its structure-function relationships. By modifying substituents on the cyclohexene ring or altering the methoxymethyl group, scientists can investigate how these changes affect the compound's pharmacological profile. For instance, replacing chlorine with other halogens or introducing electron-donating groups has been shown to enhance or diminish specific activities.

In terms of applications, this compound serves as a valuable tool for understanding molecular mechanisms in neuroscience and pharmacology. Its ability to interact with multiple biological targets makes it a versatile compound for studying complex physiological processes. Furthermore, its structural complexity provides insights into how subtle changes in molecular architecture can significantly impact bioactivity.

Recent advancements in computational chemistry have also played a pivotal role in studying this compound. Molecular docking studies have revealed potential binding modes with target proteins, providing valuable information for rational drug design. These computational approaches complement experimental findings and accelerate the discovery process by predicting promising candidates for further testing.

In conclusion, 2-chloro-N-1-(methoxymethyl)cyclohex-3-en-1-ylacetamide (CAS No: 2411292-29) is a multifaceted molecule with immense potential in drug discovery and chemical research. Its unique structure, combined with its diverse biological activities, positions it as an important compound for future investigations. As research continues to uncover its full spectrum of properties, this compound is expected to contribute significantly to advancements in medicinal chemistry and related fields.